Cas no 1002-56-8 (Decane,2-chloro-)

• Product Name: Decane,2-chloro-
• CAS No: 1002-56-8
• MF: C₁₀H₂₁Cl
• MW: 176.726742506027
• CID: 235731
• PubChem ID: 34266
• Update Time: 2025-04-19

Decane,2-chloro- Chemical and Physical Properties

Names and Identifiers

• Decane,2-chloro-
• 2-chlorodecane
• 1002-56-8
• SCHEMBL2934265
• Decane, 2-chloro-
• DTXSID30905256
• 801J1710KL
• (+/-)-2-CHLORODECANE
• OOZCPPCMBPSCDZ-UHFFFAOYSA-N
• AKOS012769347
• 2-DECYL CHLORIDE
• Q27269099
• UNII-801J1710KL
• 2-chloro-decane

• Inchi： 1S/C10H21Cl/c1-3-4-5-6-7-8-9-10(2)11/h10H,3-9H2,1-2H3
• InChI Key： OOZCPPCMBPSCDZ-UHFFFAOYSA-N
• SMILES： ClC(C)CCCCCCCC

Computed Properties

• Exact Mass: 176.13333
• Monoisotopic Mass: 176.133178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 71.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 0.86
• Boiling Point: 216.7°Cat760mmHg
• Flash Point: 77°C
• Refractive Index: 1.431
• PSA: 0